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Compound of Interest

Compound Name: AP-5 LITHIUM SALT

CAS No.: 125229-62-1

Cat. No.: B056119 Get Quote

Executive Summary
Immediate Action Required: Do NOT dispose of AP-5 (DL-2-Amino-5-phosphonopentanoic

acid, lithium salt) via municipal drainage (sink) or regular trash.

While AP-5 is often classified under GHS as an "Irritant" rather than an "Acute Toxin," its

pharmacological potency as a selective NMDA receptor antagonist dictates that it be treated as

Bioactive Chemical Waste. All solid and liquid waste must be segregated for high-temperature

chemical incineration.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of AP-5 Lithium Salt is critical for selecting the

correct waste stream and spill response.
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Property Specification Operational Implication

Chemical Name DL-AP5 Lithium Salt Active NMDA antagonist.[1]

CAS Number 76326-31-3 (Parent)
Verify against local inventory

logs.

Solubility Water-soluble (~100 mM)
Critical: Spills can rapidly

spread in wet environments.

GHS Classification H315, H319, H335 (Irritant)
Requires standard PPE (Nitrile

gloves, safety glasses).

Bioactivity NMDA Receptor Antagonist

High potency means trace

environmental release is

unacceptable.

Thermal Stability Stable solid
Suitable for standard chemical

incineration.

Risk Assessment: The "Why" Behind the Protocol
Expertise & Experience Note: Junior researchers often mistake "Low Acute Toxicity" (high

LD50) for "Safe to Drain." This is a procedural failure.

Ecological Impact: NMDA receptors are evolutionarily conserved. Releasing glutamate

receptor antagonists into water systems can disrupt aquatic neural development.

Lithium Content: While the molar quantity of lithium in a 50 mg vial is below the threshold for

bulk heavy metal waste, it contributes to the cumulative metal load of the waste stream.

Incineration with scrubbers is the only method that manages both the organic bioactive

component and the metal salt.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated
Debris)
Scope: Expired vials, weighing boats, contaminated gloves, and spill cleanup materials.
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Segregation: Place all solid materials into a transparent, puncture-resistant polyethylene bag

or a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: "AP-5 Lithium Salt (Solid) - Bioactive."

Hazards: Irritant, Bioactive.

Consolidation: Move the sealed container to your facility's Solid Chemical Waste

accumulation area.

Final Disposal: This stream must be routed for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & Aliquots)
Scope: Aqueous stock solutions (e.g., 100 mM in water) or buffer dilutions.

Compatibility Check: Ensure the waste carboy is rated for Aqueous Chemical Waste.

Note: AP-5 is stable in water. It does not require a specific quenching agent, but avoid

mixing with strong oxidizers (e.g., Chromic acid) to prevent unpredictable exothermic

reactions.

Transfer: Pour liquid waste into the carboy using a funnel to prevent splashing.

Rinsing: Triple-rinse the original vial with a small volume of water. Add the rinsate to the

waste carboy.

Labeling:

Constituents: Water (99%), AP-5 Lithium Salt (<1%).

Hazard Checkbox: "Toxic/Irritant."[2]

Protocol C: Spill Cleanup (Emergency Procedure)
Scenario: You have dropped a 50 mg vial of powder on the bench.
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Isolate: Mark the area. Do not create dust (avoid dry brushing).[3]

PPE: Don double nitrile gloves and a P95/N95 respirator (if powder is aerosolized).

Solubilize: Cover the powder with a paper towel dampened with water (AP-5 Lithium salt is
highly water-soluble). This traps the dust.

Collect: Wipe up the material.

Clean: Wipe the surface again with 70% Ethanol or a mild detergent to remove residue.

Dispose: Treat all used towels and gloves as Solid Waste (Protocol A).

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.
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Figure 1: Decision logic for segregating AP-5 waste streams. Both paths ultimately lead to

incineration to destroy bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/
https://www.benchchem.com/product/b056119?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/D-AP5.html
https://www.stressmarq.com/products/small-molecules/antagonist/d-ap5-sih-411/
https://www.stressmarq.com/products/small-molecules/antagonist/d-ap5-sih-411/
https://www.carlroth.com/medias/SDB-1HEA-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjk4ODV8YXBwbGljYXRpb24vcGRmfGFHVmxMMmcxTmk4NU1UWTNNelk0TVRreU1ETXdMMU5FUWw4eFNFVkJYMGRDWDBWT0xuQmtaZ3xkOTEzNWY1MDI4OWI4Y2NjZmQ2YWE1NDllNTdlMDhjZjk2NjQ0YzQwMmQ3NmExMTkxNjkzZmVkYjA1MmVlMjUy
https://www.benchchem.com/product/b056119#ap-5-lithium-salt-proper-disposal-procedures
https://www.benchchem.com/product/b056119#ap-5-lithium-salt-proper-disposal-procedures
https://www.benchchem.com/product/b056119#ap-5-lithium-salt-proper-disposal-procedures
https://www.benchchem.com/product/b056119#ap-5-lithium-salt-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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